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Compound of Interest

Compound Name: Cyclohexyl heptanoate

Cat. No.: B15348195

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive historical and scientific overview of
cyclohexyl heptanoate. Given the limited direct historical literature on this specific ester, this
guide synthesizes information from available data, alongside a review of structurally analogous
compounds, to offer a thorough understanding of its synthesis, properties, and potential
applications.

Introduction

Cyclohexyl heptanoate (CAS No. 5454-26-2) is an ester formed from the condensation of
cyclohexanol and heptanoic acid.[1][2] While not as extensively documented as other common
esters, it holds potential interest in various chemical and pharmaceutical fields due to its
characteristic fruity and sweet aroma and its structural relation to other biologically active
esters.[1] This guide will delve into the known properties of cyclohexyl heptanoate, explore
common synthetic routes for cyclohexyl esters, and provide detailed experimental protocols
based on established chemical principles.

Physicochemical Properties

Quantitative data for cyclohexyl heptanoate is sparse in publicly accessible literature.
However, its basic properties have been identified. For a comparative understanding, the
properties of analogous esters, such as hexyl heptanoate and cyclohexyl hexanoate, are also
presented.
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Table 1: Physicochemical Properties of Cyclohexyl Heptanoate

Property Value Reference
CAS Number 5454-26-2 [1]
Molecular Formula C13H2402 [1][2]
Molecular Weight 212.33 g/mol [1112]

Odor Profile Fruity, Sweet, Green [1]

Table 2: Comparative Physicochemical Properties of Analogous Esters

Property Hexyl Heptanoate Cyclohexyl Hexanoate
CAS Number 1119-06-8 6243-10-3

Molecular Formula C13H2602 C12H2202

Molecular Weight 214.34 g/mol 198.30 g/mol

Specific Gravity 0.860 - 0.865 @ 20°C Not Available

Refractive Index

1.426 - 1.430 @ 20°C

1.4465 @ 17°C[3]

Flash Point

109.44 °C

95.56 °C[3]

Odor Profile

Fruity, Green

Fruity, Waxy

Synthesis of Cyclohexyl Esters: A Historical

Perspective

The primary method for synthesizing esters like cyclohexyl heptanoate is through the

esterification of a carboxylic acid with an alcohol. The most historically significant and widely
used method is the Fischer-Speier esterification, first described in 1895.[4] This reaction
involves the acid-catalyzed condensation of a carboxylic acid and an alcohol.[4][5][6]

More contemporary approaches have focused on improving the efficiency and environmental

friendliness of this process. The use of solid acid catalysts, such as ion-exchange resins, has
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been explored to create a more "atom economical” process for the synthesis of cyclohexyl
esters.[7][8] These methods often involve the direct addition of a carboxylic acid to
cyclohexene, which avoids the formation of water as a byproduct.[7]

General Reaction Mechanism: Fischer-Speier
Esterification

The Fischer-Speier esterification is a reversible, acid-catalyzed nucleophilic acyl substitution.
The mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid, which
increases its electrophilicity. The alcohol then acts as a nucleophile, attacking the carbonyl
carbon. After a series of proton transfers, a molecule of water is eliminated, and the ester is
formed.[4][9][10]
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Experimental Workflow for Cyclohexyl Heptanoate Synthesis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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